BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the Safe
Handling of 2-Cyanoacetamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Cyanoacetamide

Cat. No.: B1669375

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and
emergency procedures for 2-Cyanoacetamide (CAS No: 107-91-5). The information is
compiled from multiple safety data sheets (SDS) to ensure a comprehensive understanding for
professionals in laboratory and drug development settings.

2-Cyanoacetamide is a versatile organic compound used as a building block in the synthesis
of various pharmaceuticals, agrochemicals, and heterocyclic compounds.[1] It is also utilized in
biochemical assays and for the synthesis of Vitamin B6.[2][3] Given its chemical reactivity and
potential hazards, strict adherence to safety protocols is mandatory.

Chemical and Physical Properties

2-Cyanoacetamide is a white crystalline powder.[2] Its key physical and chemical properties
are summarized below.
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Property Value References
CAS Number 107-91-5 [4][5][6]
Molecular Formula C3HaN20 [1][2][6]
Molecular Weight 84.08 g/mol [11061[7]
Appearance White crystalline powder [11121[3]
Melting Point 118 -126 °C [1][2]I5]
N Highly soluble in water, easily
Solubility ] [2][3][8]
soluble in ethanol.
Cyanacetamide, Malonamide
Synonyms [2][7118]

nitrile, Cyanoiminoacetic acid.

Hazard Identification and GHS Classification

2-Cyanoacetamide is classified as harmful and an irritant. The toxicological properties of this

material have not been fully investigated, warranting caution.
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Hazard ..
o Code Description References
Classification

GHSO07 (Exclamation

GHS Pictogram [9]
Mark)
Signal Word Warning [4119]
Acute Toxicity, Oral H302 Harmful if swallowed. [410719]
Skin o
) o H315 Causes skin irritation. [4107119]
Corrosion/Irritation
Serious Eye Causes serious eye
- H319 N (41071191
Damage/Irritation irritation.
STOT - Single May cause respiratory
H335 o [410711°]
Exposure irritation.

European Hazard
Xn Harmful.
Symbol

Harmful by inhalation,
R 20/21/22 in contact with skin

and if swallowed.

European Risk

Phrases

Precautionary Statements (Selected)

Prevention (P-statements): P261, P264, P270, P271, P280.[4][5]

Response (P-statements): P301+P312, P302+P352, P304+P340, P305+P351+P338.[4][5]

Storage (P-statements): P403+P233, P405.[4]

Disposal (P-statements): P501.[4]

Toxicological Information

The available acute toxicity data for 2-Cyanoacetamide is limited, indicating that its
toxicological profile is not yet fully understood.
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Toxicity Endpoint Species Value References
Acute Oral LD50 Mouse 1,680 mg/kg [5]
Acute Oral LD50 Rat > 3200 mg/kg [718]

Safe Handling and Storage Protocols

Proper handling and storage are critical to minimize exposure and ensure laboratory safety.
Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,
to keep airborne concentrations low.[4]

» Facilities must be equipped with an eyewash station and a safety shower in close proximity
to the workstation.[6]

Handling Procedures:

Wash hands and any exposed skin thoroughly after handling.[4]

Avoid all contact with eyes, skin, and clothing.[4]

Minimize the generation and accumulation of dust.[4]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4][10][11]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[10]
Storage Conditions:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

e Protect from direct sunlight.

o Store away from incompatible materials, which include strong oxidizing agents, strong acids,
strong bases, and strong reducing agents.[6]
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Caption: Standard Laboratory Handling Workflow for 2-Cyanoacetamide.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.

o Eye/Face Protection: Wear chemical safety goggles that conform to OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[6][10]

e Skin Protection:

o Gloves: Handle with chemical-impermeable gloves (e.g., Nitrile rubber with a minimum
layer thickness of 0.11 mm). Always inspect gloves before use and use a proper glove
removal technique.[5][10]

o Clothing: Wear a lab coat or other protective clothing to prevent skin exposure.[10]

» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
full-face respirator with a particulate filter approved under NIOSH/MSHA or European
Standard EN 149.[6][10]

2-Cyanoacetamide

Handling

Nitrile Gloves Protective Lab Coat MO TR RS o)
(If dust/aerosols are generated)

Chemical Safety Goggles
(EN166 / ANSI Z87.1)

Click to download full resolution via product page
Caption: Required PPE for Handling 2-Cyanoacetamide.

Emergency Procedures and First Aid

Immediate and appropriate first aid is crucial in the event of an exposure. Always seek medical
attention following any exposure.
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Inhalation: Remove the individual from the exposure area to fresh air immediately. If the
person is not breathing, provide artificial respiration. If breathing is difficult, administer
oxygen. Get medical aid.

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing all contaminated clothing and shoes. Get medical aid.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Get medical aid immediately.[4][6]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Do NOT induce vomiting. Get medical aid
immediately.[6]

Exposure Occurs

Route of Exposure

Inhalation Skin Contact Eye Contact Ingestion
\ \ \ \
Move to Fresh Air Remove Contaminated Clothing Flush Eyes with Water (15+ min) Give Water/Milk (if conscious)
Administer Oz if needed Flush with Water (15+ min) Remove Contact Lenses DO NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page
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Caption: First Aid Response for 2-Cyanoacetamide Exposure.

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and prevent environmental
contamination.

Evacuate: Keep unprotected personnel away and evacuate personnel to safe areas.[5][10]
» Ventilate: Ensure adequate ventilation in the affected area.[5]

» Protect: Wear the appropriate personal protective equipment (PPE) as detailed in Section 5.

[5]
e Contain & Clean:
o Avoid generating dust.[5]

o Sweep up, vacuum, or absorb the spilled material with an inert substance (e.g., sand,
earth).[4]

o Place the material into a suitable, clean, dry, and closed container for disposal.[5]
e Environmental: Do not let the product enter drains, other waterways, or soil.[4][5]

» Disposal: Dispose of the waste material at an approved waste disposal plant, following all
local, regional, and national regulations.[4][12]
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Caption: Spill Cleanup Protocol for 2-Cyanoacetamide.

Experimental Protocols Cited
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The information and protocols presented in this guide are derived from standardized Safety
Data Sheets (SDS) provided by chemical manufacturers and suppliers.[4][5][6][10] These
documents represent established, consensus-based safety practices and do not cite specific,
novel research experiments for toxicological or safety testing. The handling, storage, and
emergency procedures outlined herein are based on the requirements of regulations such as
the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[6]

Disclaimer: This guide is intended for informational purposes for trained professionals. It is not
a substitute for a formal risk assessment or the specific Safety Data Sheet (SDS) provided by
the manufacturer. Always consult the original SDS before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1669375#2-cyanoacetamide-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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